8-thiocyano-adenosine triphosphate
8-thiocyano-adenosine triphosphate
Brand Name:
Vulcanchem
CAS No.:
139041-17-1
VCID:
VC0148246
InChI:
InChI=1S/C11H15N6O13P3S/c12-2-34-11-16-5-8(13)14-3-15-9(5)17(11)10-7(19)6(18)4(28-10)1-27-32(23,24)30-33(25,26)29-31(20,21)22/h3-4,6-7,10,18-19H,1H2,(H,23,24)(H,25,26)(H2,13,14,15)(H2,20,21,22)/t4-,6-,7-,10-/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C(=N2)SC#N)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
Molecular Formula:
C11H15N6O13P3S
Molecular Weight:
564.26 g/mol
8-thiocyano-adenosine triphosphate
CAS No.: 139041-17-1
Main Products
VCID: VC0148246
Molecular Formula: C11H15N6O13P3S
Molecular Weight: 564.26 g/mol
| CAS No. | 139041-17-1 |
|---|---|
| Product Name | 8-thiocyano-adenosine triphosphate |
| Molecular Formula | C11H15N6O13P3S |
| Molecular Weight | 564.26 g/mol |
| IUPAC Name | [6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]oxolan-2-yl]purin-8-yl] thiocyanate |
| Standard InChI | InChI=1S/C11H15N6O13P3S/c12-2-34-11-16-5-8(13)14-3-15-9(5)17(11)10-7(19)6(18)4(28-10)1-27-32(23,24)30-33(25,26)29-31(20,21)22/h3-4,6-7,10,18-19H,1H2,(H,23,24)(H,25,26)(H2,13,14,15)(H2,20,21,22)/t4-,6-,7-,10-/m1/s1 |
| Standard InChIKey | FTOLYLJDISCXPB-KQYNXXCUSA-N |
| Isomeric SMILES | C1=NC(=C2C(=N1)N(C(=N2)SC#N)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N |
| SMILES | C1=NC(=C2C(=N1)N(C(=N2)SC#N)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N |
| Canonical SMILES | C1=NC(=C2C(=N1)N(C(=N2)SC#N)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N |
| Synonyms | 8-thiocyano-adenosine triphosphate 8-thiocyano-ATP |
| PubChem Compound | 132196 |
| Last Modified | Nov 11 2021 |
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